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Compound of Interest

Compound Name: 2,4-Difluoroiodobenzene

CAS No.: 2265-93-2

Cat. No.: B1295311

Get Quote

In the landscape of modern synthetic chemistry, particularly within pharmaceutical and

materials science research, the strategic selection of building blocks is paramount to success.

2,4-Difluoroiodobenzene (CAS No. 2265-93-2) has emerged as a highly versatile and

valuable reagent, empowering chemists to construct complex molecular architectures with

precision and efficiency.[1] This guide provides an in-depth technical overview of its core

properties, spectroscopic signature, chemical reactivity, and key applications, with a focus on

its role in drug discovery.

The utility of this molecule is rooted in its unique trifunctional substitution pattern. The iodine

atom serves as a highly reactive handle, primarily for transition-metal-catalyzed cross-coupling

reactions, which are foundational for creating new carbon-carbon bonds.[1] Concurrently, the

two fluorine atoms are not mere spectators; they profoundly modulate the electronic properties

of the benzene ring, influencing reaction regioselectivity, and imparting desirable characteristics

to the final product.[1][2] In medicinal chemistry, the incorporation of fluorine is a well-

established strategy to enhance metabolic stability, modulate pKa, and improve binding affinity

and bioavailability.[2][3] As such, 2,4-Difluoroiodobenzene represents a convergence of

reactivity and strategic design, making it an indispensable tool for researchers and drug

development professionals.
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PART 1: Core Physicochemical and Safety Data
A thorough understanding of a reagent's fundamental properties is the bedrock of its effective

and safe application in the laboratory. The key physicochemical data for 2,4-
Difluoroiodobenzene are summarized below.

Table 1: Physicochemical Properties of 2,4-
Difluoroiodobenzene

Property Value Reference(s)

CAS Number 2265-93-2 [4][5][6]

Molecular Formula C₆H₃F₂I [7][8]

Molecular Weight 239.99 g/mol [6][9]

Appearance Colorless to pale yellow liquid [4]

Boiling Point 175-176 °C (at 760 mmHg) [6]

Density ~2.006 g/cm³ at 25°C [6][8]

Refractive Index (n²⁰/D) 1.558 [6]

Flash Point 67 °C (152 °F) [6]

LogP (Octanol/Water) 3.23 (Calculated) [8]

Solubility Insoluble in water [8]

Safety and Handling
2,4-Difluoroiodobenzene is classified as a hazardous substance and requires careful handling

to minimize risk. Adherence to standard laboratory safety protocols is essential.

Signal Word:Warning[4]

Hazard Statements:

H315: Causes skin irritation.[4][10]
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H319: Causes serious eye irritation.[4][10]

H335: May cause respiratory irritation.[10]

Precautionary Measures:

Work in a well-ventilated fume hood.

Wear appropriate Personal Protective Equipment (PPE), including safety goggles,

chemical-resistant gloves (e.g., nitrile), and a lab coat.[8]

Avoid inhalation of vapors and contact with skin and eyes.[8]

Store in a cool, dry place away from light and incompatible materials such as strong

oxidizing agents.[6]

PART 2: Spectroscopic Characterization
Accurate structural confirmation is critical. The following data provides a guide to the expected

spectroscopic signature of 2,4-Difluoroiodobenzene based on its structure and established

spectroscopic principles.

Table 2: Expected Spectroscopic Data for 2,4-
Difluoroiodobenzene
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Technique Expected Observations

¹H NMR

The spectrum will show three distinct signals in

the aromatic region (~6.8-7.8 ppm). Due to H-F

and H-H couplings, complex splitting patterns

(e.g., doublet of doublets of doublets) are

expected. The proton ortho to the iodine atom

will likely be the most downfield.

¹³C NMR

Expect six signals in the aromatic region (~90-

165 ppm). Due to strong one-bond and long-

range C-F couplings, these signals will appear

as complex multiplets (e.g., doublets or doublet

of doublets) in a standard proton-decoupled

spectrum.[11] The carbon attached to iodine (C-

I) will be significantly upfield (~90-95 ppm)

compared to the others.

¹⁹F NMR

Two distinct signals are expected in the typical

range for aryl fluorides (-100 to -120 ppm

relative to CFCl₃).[2][12] Each signal will exhibit

splitting due to coupling with aromatic protons

and with the other fluorine atom.

IR Spectroscopy

Key absorptions include: Aromatic C-H stretch

(~3050-3100 cm⁻¹), C=C ring stretches (~1450-

1600 cm⁻¹), strong C-F stretches (~1100-1300

cm⁻¹), and a C-I stretch in the fingerprint region

(<600 cm⁻¹).[13][14]

Mass Spectrometry (EI)

The molecular ion peak (M⁺) will be observed at

m/z ≈ 240. The spectrum will also show a

characteristic fragment for the loss of iodine (M-

127) at m/z ≈ 113.[7][10]

PART 3: Chemical Reactivity and Synthetic
Protocols
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The synthetic power of 2,4-Difluoroiodobenzene lies in the predictable and high-yielding

reactivity of its carbon-iodine bond in palladium-catalyzed cross-coupling reactions. The

electron-withdrawing nature of the two fluorine atoms enhances the electrophilicity of the

aromatic ring, facilitating the initial oxidative addition step in the catalytic cycle.

Core Application: Palladium-Catalyzed Cross-Coupling
Reactions
The Suzuki-Miyaura and Sonogashira couplings are cornerstone reactions in modern organic

synthesis for forming C(sp²)-C(sp²) and C(sp²)-C(sp) bonds, respectively. 2,4-
Difluoroiodobenzene is an excellent substrate for these transformations.

The Suzuki reaction couples the aryl iodide with an organoboron reagent, typically a boronic

acid, to form a biaryl structure.[15][16] This is one of the most robust and widely used C-C

bond-forming reactions.
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Suzuki-Miyaura Catalytic Cycle

Pd(0)L₂ (Active Catalyst)

Oxidative Addition
(Ar-I)

Ar-Pd(II)-Ar'(L)₂ Ar-Ar'

Ar-Pd(II)-I(L)₂ Ar-I

Transmetalation
([Ar'B(OH)₃]⁻) Ar'-B(OH)₂ / Base

Reductive EliminationAr-Ar' (Product)
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Sonogashira Catalytic Cycle

Palladium Cycle

Copper Cycle

Pd(0)L₂

Ar-Pd(II)-I(L)₂

 Oxidative
 Addition

 (Ar-I)

Ar-Pd(II)-C≡CR'(L)₂

 Transmetalation

Ar-C≡CR' (Product)

 Reductive
 Elimination

 Catalyst
 Regeneration

H-C≡CR'

Cu(I)-C≡CR'

 Deprotonation

Base (e.g., NEt₃) Cu(I)I

 To Pd Cycle

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1295311/docs?utm_src=pdf-body-img#introduction-the-strategic-importance-of-2-4-difluoroiodobenzene
https://www.benchchem.com/product/b1295311?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295311?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sources

1. m.youtube.com [m.youtube.com]

2. alfa-chemistry.com [alfa-chemistry.com]

3. 2,4-Difluoroiodobenzene | 2265-93-2 [sigmaaldrich.com]

4. 2265-93-2|2,4-Difluoroiodobenzene|BLD Pharm [bldpharm.com]

5. 2,4-Difluoro-1-iodobenzene, 99% | Fisher Scientific [fishersci.ca]

6. 2,4-Difluoroiodobenzene [webbook.nist.gov]

7. 2,4-Difluoro-1-iodobenzene | CAS#:2265-93-2 | Chemsrc [chemsrc.com]

8. 2,4-Difluoroiodobenzene (CAS 2265-93-2) - Chemical & Physical Properties by Cheméo
[chemeo.com]

9. 1,2-Difluoro-4-iodobenzene | C6H3F2I | CID 2724444 - PubChem
[pubchem.ncbi.nlm.nih.gov]

10. Simultaneous Proton and Fluorine decoupled 13C NMR - Magritek [magritek.com]

11. colorado.edu [colorado.edu]

12. uanlch.vscht.cz [uanlch.vscht.cz]

13. spectroscopyonline.com [spectroscopyonline.com]

14. Suzuki Coupling [organic-chemistry.org]

15. Yoneda Labs [yonedalabs.com]

16. pdf.benchchem.com [pdf.benchchem.com]

To cite this document: BenchChem. [Introduction: The Strategic Importance of 2,4-
Difluoroiodobenzene]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1295311/docs#introduction-the-strategic-importance-
of-2-4-difluoroiodobenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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